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Compound of Interest

Compound Name: CPD-1224

Cat. No.: B10857977 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment.

This guide provides essential safety and logistical information for the proper disposal of CPD-
1224, a potent, orally effective ALK inhibitor used in cancer research. Given the absence of a

specific Safety Data Sheet (SDS) in publicly available resources, the following procedures are

based on general best practices for the disposal of hazardous and potentially cytotoxic

research chemicals.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance and to ensure compliance with all local, state, and federal

regulations.

Chemical and Physical Properties of CPD-1224
A summary of the known quantitative data for CPD-1224 is presented below. This information is

crucial for a preliminary assessment of its potential hazards and for making informed decisions

regarding its handling and disposal.
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Property Value Reference

Molecular Formula C43H47ClN8O7S [1][2]

Molecular Weight 855.41 g/mol [1]

CAS Number 2891620-68-9 [2][3][4]

Purity >98% [3][4]

cLogP 6.9 [5]

Storage Temperature

Short term (days to weeks) at

0 - 4°C; Long term (months to

years) at -20°C

[1]

Standard Operating Procedure for the Disposal of
CPD-1224
The following step-by-step protocol is a recommended guideline for the safe disposal of CPD-
1224. This procedure should be performed in a designated laboratory area, and all personnel

must wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

goggles, and chemical-resistant gloves.

Experimental Protocol: Waste Segregation and
Collection

Initial Assessment: Treat CPD-1224 as a hazardous and potentially cytotoxic compound due

to its biological activity as a PROTAC (Proteolysis Targeting Chimera) used in oncology

research.[6][7]

Waste Categorization: All materials that have come into contact with CPD-1224 must be

considered hazardous chemical waste. This includes:

Unused or expired solid CPD-1224.

Solutions containing CPD-1224.

Contaminated labware (e.g., vials, pipette tips, centrifuge tubes).
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Contaminated PPE (e.g., gloves, disposable lab coats).

Solid Waste Disposal:

Place all solid waste, including contaminated consumables, into a dedicated, leak-proof

hazardous waste container.

This container should be clearly labeled as "Hazardous Chemical Waste" and "Cytotoxic

Waste." Include the full chemical name (CPD-1224) and the date.

Liquid Waste Disposal:

Collect all liquid waste containing CPD-1224 in a dedicated, sealed, and shatter-proof

container.

The container must be compatible with the solvents used.

Clearly label the container with "Hazardous Chemical Waste," "Cytotoxic Waste," the full

chemical name (CPD-1224), and the approximate concentration and solvent composition.

Do not mix with other chemical waste streams unless explicitly permitted by your

institution's EHS guidelines.[8]

Empty Container Disposal:

An empty container that held CPD-1224 should be triple-rinsed with a suitable solvent.

The rinsate must be collected and disposed of as hazardous liquid waste.[3]

After triple-rinsing, the container can be disposed of as regular lab glass or plastic,

provided all labels are defaced.[3]

Storage of Waste:

Store all hazardous waste containers in a designated Satellite Accumulation Area within

the laboratory.

Ensure containers are kept closed except when adding waste.
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Store in a well-ventilated area, away from incompatible materials.

Final Disposal:

Contact your institution's EHS department to arrange for the pickup and final disposal of

the hazardous waste.

Do not pour any amount of CPD-1224 or its solutions down the drain.[1]

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of CPD-1224, from

initial handling to final removal by EHS.
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Preparation

Waste Generation & Segregation

Containment & Labeling

Storage & Final Disposal

Start: Handling CPD-1224

Wear Appropriate PPE
(Lab coat, gloves, goggles)

CPD-1224 Waste Generated

Liquid Waste?

Solid Waste
(Unused compound, contaminated labware, PPE)

No

Liquid Waste
(Solutions, rinsate)

Yes

Collect in Labeled,
Leak-Proof Solid Waste Container

Collect in Labeled,
Shatter-Proof Liquid Waste Container

Store in Satellite Accumulation Area

Arrange for EHS Pickup

End: Proper Disposal Complete

Click to download full resolution via product page

CPD-1224 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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